
In-Depth Technical Guide: Molecular Weight of
Methyl D-cysteinate hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl D-cysteinate hydrochloride

Cat. No.: B15598826 Get Quote

This guide provides a detailed breakdown of the molecular weight of Methyl D-cysteinate
hydrochloride, a compound relevant to researchers, scientists, and professionals in drug

development.

Chemical Identity and Formula
Methyl D-cysteinate hydrochloride is the hydrochloride salt of the methyl ester of D-cysteine.

Its chemical structure incorporates a methyl ester group and a hydrochloride salt, which are

important considerations in determining its molecular weight.

The molecular formula for Methyl D-cysteinate hydrochloride is C4H10ClNO2S.[1][2][3] This

formula indicates that each molecule is composed of four carbon atoms, ten hydrogen atoms,

one chlorine atom, one nitrogen atom, two oxygen atoms, and one sulfur atom.

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in a molecule. The

calculation is based on the molecular formula and the atomic weights of its constituent

elements.

The precise molecular weight of Methyl D-cysteinate hydrochloride is approximately 171.65

g/mol .[1][2][3]
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The table below details the atomic weights of each element and their contribution to the total

molecular weight of the compound.

Element Symbol Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 4 12.011 48.044

Hydrogen H 10 1.008 10.080

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Sulfur S 1 32.06 32.060

Total 171.642

Note: The slight variation from the cited molecular weight of 171.65 g/mol can be attributed to

rounding differences in the atomic weights used.

Logical Relationship of Components
The following diagram illustrates the hierarchical contribution of each element to the final

molecular weight of Methyl D-cysteinate hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15598826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl D-cysteinate hydrochloride
(C4H10ClNO2S)

MW: 171.65 g/mol
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4 atoms

Hydrogen (H)
10 atoms

Chlorine (Cl)
1 atom

Nitrogen (N)
1 atom

Oxygen (O)
2 atoms

Sulfur (S)
1 atom
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Elemental composition of Methyl D-cysteinate hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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D-cysteinate hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598826#methyl-d-cysteinate-hydrochloride-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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